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Compound of Interest

Compound Name: 4,6-Dichloro-5-fluoropyrimidine

Cat. No.: B1312760

An In-depth Technical Guide to 4,6-dichloro-5-fluoropyrimidine: Safety, Handling, and
Experimental Applications

For researchers, scientists, and drug development professionals, a thorough understanding of
the chemical properties and safety protocols for reagents is paramount. This guide provides a
comprehensive overview of 4,6-dichloro-5-fluoropyrimidine, a key intermediate in the
synthesis of pharmaceuticals and agrochemicals.

Physicochemical Properties

4,6-dichloro-5-fluoropyrimidine is a heterocyclic organic compound with a pyrimidine ring
structure. It is typically a white to off-white solid or a colorless to amber colored oil that may
solidify at low temperatures. It is slightly soluble in water but soluble in many polar organic
solvents.
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Property Value Source
CAS Number 213265-83-9

Molecular Formula C4HCI2FN2

Molecular Weight 166.97 g/mol

Boiling Point 50-60°C at 14 mmHg

Density 1.605 + 0.06 g/cm3 (Predicted)

Flash Point 91°C (196°F)

2-8°C, under an inert
Storage Temperature
atmosphere

Safety and Hazard Information

This compound is classified as hazardous and requires careful handling. It is harmful if
swallowed, inhaled, or in contact with skin, and it can cause severe skin burns and eye

damage.
Hazard Class GHS Classification
Acute Toxicity, Oral Category 4 (Harmful if swallowed)
Acute Toxicity, Dermal Category 4 (Harmful in contact with skin)
Acute Toxicity, Inhalation Category 4 (Harmful if inhaled)

) ) o Category 1B (Causes severe skin burns and
Skin Corrosion/Irritation
eye damage)

Serious Eye Damage/Eye lIrritation Category 1 (Causes serious eye damage)

Precautionary Statements Summary:

e Prevention: Do not breathe mist, vapors, or spray. Wash exposed skin thoroughly after
handling. Do not eat, drink, or smoke when using this product. Use only in a well-ventilated
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area or outdoors. Wear protective gloves, clothing, eye, and face protection. Keep away from
heat, sparks, open flames, and hot surfaces.

e Response: In case of ingestion, rinse the mouth but do not induce vomiting; seek immediate
medical attention. For skin or hair contact, immediately remove all contaminated clothing and
rinse the skin with large amounts of water. If inhaled, move the person to fresh air and keep
them comfortable for breathing. In case of eye contact, rinse cautiously with water for several
minutes, removing contact lenses if possible, and continue rinsing.

o Storage: Store in a locked, cool, dry, and well-ventilated place in the original, tightly sealed
container. Store away from incompatible materials such as strong oxidizing agents, acids,
and bases.

» Disposal: Dispose of contents and container to an approved waste disposal plant.

Handling and Personal Protective Equipment (PPE)

Proper handling procedures are critical to ensure safety.
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General Workflow for Safe Handling

Preparation

Review Safety Data Sheet (SDS)

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Ensure Proper Ventilation
(Fume Hood)

Handling
A4

Weigh/Measure Chemical
in a Ventilated Area

l

Perform Experiment
in Fume Hood

,

Keep Containers Sealed
When Not in Use

Cleanup and Disposal

Clean Spills Immediately
Following SDS Protocol

l

Dispose of Waste in
Labeled Hazardous Waste Container

,

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling hazardous chemicals.
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Recommended Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

o Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.
Wash hands before breaks and immediately after handling the product. Launder
contaminated clothing before reuse.

Experimental Protocols

4,6-dichloro-5-fluoropyrimidine is a valuable intermediate for pharmaceuticals and
pesticides. Below is a generalized experimental protocol for a nucleophilic aromatic substitution
(SNAr) reaction, a common application for this compound.
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Experimental Workflow for SNAr Reaction

Reaction Setup

Combine 4,6-dichloro-5-fluoropyrimidine,
Nucleophile, and Solvent in Flask

\

Establish Inert Atmosphere
(e.g., Argon, Nitrogen)

\

Add Base (e.g., Na2CO3, DIPEA)

Reaction
\/

Heat Reaction Mixture
to Desired Temperature

\

Monitor Progress
(TLC, LC-MS)

Workup antirPurification

Cool Reaction to
Room Temperature

\

Perform Aqueous Workup
and Extraction

\ 4

Dry Organic Layer
(e.g., Na2S04)

\

Concentrate Under
Reduced Pressure

\

Purify by Column Chromatography

Click to download full resolution via product page

Caption: A typical workflow for a nucleophilic aromatic substitution reaction.
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Example Protocol: Synthesis of a Monosubstituted
Pyrimidine Derivative

This protocol is a general representation and should be adapted based on the specific
nucleophile and desired product.

Materials:

4,6-dichloro-5-fluoropyrimidine

» Nucleophile (e.g., an amine or thiol)

e Anhydrous solvent (e.g., Toluene, THF, DMF)

e Base (e.g., Sodium Carbonate, DIPEA)

o Palladium catalyst (if performing a cross-coupling reaction, e.g., Pd(PPhs)a4)

» Reagents for workup and purification (e.g., water, dichloromethane, sodium sulfate, silica
gel)

Procedure:

» Reaction Setup: In a three-necked flask equipped with a stirrer and reflux condenser,
dissolve 4,6-dichloro-5-fluoropyrimidine (1 equivalent) in the chosen anhydrous solvent.

 Inert Atmosphere: Purge the flask with an inert gas like argon or nitrogen for 15-20 minutes.

« Addition of Reagents: Add the nucleophile (1-1.2 equivalents) and the base (2-3 equivalents)
to the reaction mixture. If it is a cross-coupling reaction, the catalyst would be added at this
stage.

» Reaction: Heat the mixture to the desired temperature (e.g., 80°C) and stir for the required
time (typically 2-24 hours).

» Monitoring: Monitor the reaction's progress using an appropriate technique like Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
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e Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with
water and extract the product with a suitable organic solvent like dichloromethane or ethyl
acetate.

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. Purify the crude product using silica gel column
chromatography.

This technical guide provides essential information for the safe handling and use of 4,6-
dichloro-5-fluoropyrimidine in a research setting. Always refer to the specific Safety Data
Sheet provided by the supplier before use and adhere to all institutional safety protocols.

 To cite this document: BenchChem. [4,6-dichloro-5-fluoropyrimidine safety data sheet and
handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312760#4-6-dichloro-5-fluoropyrimidine-safety-data-
sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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